Cas no 435271-22-0 (Ethanone,2-bromo-1-(4-methyl-3-pyridinyl)-)

• Product Name: Ethanone,2-bromo-1-(4-methyl-3-pyridinyl)-
• CAS No: 435271-22-0
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 327013
• PubChem ID: 22049783
• Update Time: 2025-04-19

Ethanone,2-bromo-1-(4-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(4-methyl-3-pyridinyl)-
• 2-bromo-1-(4-methylpyridin-3-yl)ethanone
• Ethanone, 2-bromo-1-(4-methyl-3-pyridinyl)- (9CI)
• 2-BROMO-1-(4-METHYL-3-PYRIDINYL)-ETHANONE
• 2-bromo-1-(4-methyl-pyridin-3-yl)-ethanone
• 435271-22-0
• DTXSID30622017
• EN300-4266528
• YWTJLRUGIICPMN-UHFFFAOYSA-N
• SCHEMBL3812402
• 2-Bromo-1-(4-methylpyridin-3-yl)ethan-1-one

• Inchi： 1S/C8H8BrNO/c1-6-2-3-10-5-7(6)8(11)4-9/h2-3,5H,4H2,1H3
• InChI Key： YWTJLRUGIICPMN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.96760